Cas no 861440-59-7 (4-bromo-2-phenyl-1,3-oxazole)

4-Bromo-2-phenyl-1,3-oxazole is a heterocyclic compound featuring a bromine-substituted oxazole core with a phenyl group at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. Its stable oxazole ring enhances compatibility with diverse reaction conditions. The compound is valued for its role in constructing complex molecular architectures, offering synthetic flexibility and efficiency in medicinal chemistry and material science applications.
4-bromo-2-phenyl-1,3-oxazole structure
4-bromo-2-phenyl-1,3-oxazole structure
Product Name:4-bromo-2-phenyl-1,3-oxazole
CAS No:861440-59-7
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD12828098
CID:1031998
PubChem ID:12189765
Update Time:2025-06-07

4-bromo-2-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-phenyloxazole
    • 4-Bromo-2-phenyl-1,3-oxazole
    • Oxazole, 4-bromo-2-phenyl-
    • 4-BroMo-2-phenyl-oxazole
    • AK123482
    • ST24043408
    • Y4361
    • 4-Bromo-2-phenyloxazole (ACI)
    • AC-33813
    • 861440-59-7
    • SCHEMBL19378458
    • CS-0156384
    • AKOS016011696
    • SY109039
    • DS-7016
    • J-514688
    • EN300-134875
    • MFCD12828098
    • DTXSID30479785
    • 4-bromo-2-phenyl-1,3-oxazole
    • MDL: MFCD12828098
    • Inchi: 1S/C9H6BrNO/c10-8-6-12-9(11-8)7-4-2-1-3-5-7/h1-6H
    • InChI Key: NIHUUTIZYTZSSW-UHFFFAOYSA-N
    • SMILES: BrC1=COC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 222.96328g/mol
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 3

4-bromo-2-phenyl-1,3-oxazole Security Information

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4-bromo-2-phenyl-1,3-oxazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C
1.2 Reagents: Hydrogen
Reference
Composite Tetraheteroarylenes and Related Higher Cyclic Oligomers of Heteroarenes Produced by Palladium-Catalyzed Direct Coupling
Fukuzumi, Keita; et al, Bulletin of the Chemical Society of Japan, 2019, 92(12), 2030-2037

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -80 °C
1.2 Solvents: Water
Reference
A comparative study on Still cross-coupling reactions of 2-phenylthiazoles and 2-phenyloxazoles
Haemmerle, Johanna; et al, Synthesis, 2008, (19), 3099-3107

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -80 °C; 15 - 30 min, -80 °C; 1 h, -80 °C → 0 °C
1.2 Reagents: Water ;  0 °C
Reference
First halogen dance reaction on oxazoles. Synthesis of 4,5-disubstituted 2-phenyloxazoles
Stanetty, Peter; et al, Synlett, 2005, (9), 1433-1434

Production Method 4

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  overnight, reflux
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C
2.2 Reagents: Hydrogen
Reference
Composite Tetraheteroarylenes and Related Higher Cyclic Oligomers of Heteroarenes Produced by Palladium-Catalyzed Direct Coupling
Fukuzumi, Keita; et al, Bulletin of the Chemical Society of Japan, 2019, 92(12), 2030-2037

4-bromo-2-phenyl-1,3-oxazole Raw materials

4-bromo-2-phenyl-1,3-oxazole Preparation Products

Additional information on 4-bromo-2-phenyl-1,3-oxazole

Introduction to 4-Bromo-2-Phenyl-1,3-Oxazole (CAS No. 861440-59-7)

4-Bromo-2-phenyl-1,3-oxazole, a compound with the CAS number 861440-59-7, is a versatile organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent research findings.

Chemical Structure and Properties

4-Bromo-2-phenyl-1,3-oxazole is a heterocyclic compound characterized by a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of a bromine atom at the 4-position and a phenyl group at the 2-position imparts unique chemical properties to this molecule. The bromine substituent makes it an attractive precursor for further functionalization through various chemical reactions, such as Suzuki coupling and nucleophilic substitution. The phenyl group, on the other hand, contributes to the compound's aromaticity and stability.

The molecular formula of 4-bromo-2-phenyl-1,3-oxazole is C9H6BrNO, with a molecular weight of approximately 215.05 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 4-bromo-2-phenyl-1,3-oxazole has been extensively studied in the literature. One of the most common methods involves the reaction of 2-bromobenzaldehyde with urea or thiourea in the presence of an acid catalyst. This reaction proceeds via the formation of an intermediate imine or thioimine, which then cyclizes to form the desired oxazole ring. Another approach involves the condensation of 2-bromobenzoyl chloride with hydroxylamine or thiocyanate in an appropriate solvent.

A more recent and efficient method for synthesizing 4-bromo-2-phenyl-1,3-oxazole involves microwave-assisted synthesis. This technique significantly reduces reaction times and improves yields by providing rapid and uniform heating. The use of microwave irradiation has been shown to enhance the reactivity of intermediates and promote cleaner reactions with fewer by-products.

Applications in Pharmaceuticals

4-Bromo-2-phenyl-1,3-oxazole has shown promise in pharmaceutical research due to its potential as a lead compound for drug discovery. Recent studies have focused on its biological activities, particularly its anti-inflammatory and anticancer properties. For instance, researchers have demonstrated that derivatives of 4-bromo-2-phenyl-1,3-oxazole exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-bromo-2-phenyl-1,3-oxazole has been investigated for its anticancer activity. Studies have shown that certain derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that 4-bromo-2-phenyl-1,3-oxazole-based compounds may have therapeutic potential in the treatment of various cancers.

Molecular Mechanisms and Biological Targets

The biological activities of 4-bromo-2-phenyl-1,3-oxazole-based compounds are attributed to their ability to interact with specific molecular targets within cells. For example, some derivatives have been shown to inhibit the activity of protein kinases such as AKT and ERK, which are known to play crucial roles in cancer cell survival and proliferation. By modulating these signaling pathways, these compounds can effectively suppress tumor growth and induce cell death.

Furthermore, recent research has highlighted the potential of 4-bromo-2-phenyl-1,3-oxazole-based compounds as modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug development. Studies have shown that certain derivatives can act as agonists or antagonists of specific GPCRs, opening up new avenues for therapeutic intervention.

Clinical Trials and Future Directions

The promising preclinical results with 4-bromo-2-phenyl-1,3-oaxzole-based compounds have led to increased interest in their clinical evaluation. Several derivatives are currently undergoing preclinical testing for their safety and efficacy in animal models of inflammation and cancer. If these studies yield positive results, it is likely that some compounds will advance to human clinical trials in the near future.

In parallel with clinical development efforts, ongoing research is focused on optimizing the structure and properties of these compounds to enhance their therapeutic potential. This includes efforts to improve their pharmacokinetic properties, such as solubility and bioavailability, as well as their selectivity for specific molecular targets. Additionally, researchers are exploring novel delivery systems to enhance the effectiveness of these compounds while minimizing side effects.

Safety Considerations strong> p > p >While< strong > 4-Bromo - 2 - phenyl - 1 , 3 - oxazole strong >and its derivatives show significant promise in various applications , it is important to consider safety aspects during their development . Preclinical toxicity studies have generally indicated that these compounds are well tolerated at therapeutic doses . However , as with any new drug candidate , comprehensive safety assessments will be necessary before they can be approved for human use . p > p >In conclusion ,< strong > 4 - Bromo - 2 - phenyl - 1 , 3 - oxazole ( CAS No . 861440 - 59 - 7 ) strong >is a versatile organic molecule with a wide range of potential applications , particularly in pharmaceuticals . Its unique chemical structure , combined with its biological activities , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its properties and mechanisms , it is likely that this compound will play an increasingly important role in advancing medical treatments . p > article > < / response >

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